2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide

• IUPAC Name: 2-(5-methoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)-N-methylacetamide
• InChI: InChI=1S/C12H14N4O4/c1-13-8(17)6-16-11(18)9-7(20-3)4-5-14-10(9)15(2)12(16)19/h4-5H,6H2,1-3H3,(H,13,17)
• InChI Key: OQPOPEYBLTXRDJ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CN1C(=O)C2=C(C=CN=C2N(C1=O)C)OC
• Molecular Formula: C12H14N4O4
• Molecular Weight: 278.26 g/mol

Description

2-(5-methoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)-N-methylacetamide is a useful research compound. Its molecular formula is C12H14N4O4 and its molecular weight is 278.268. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Therapeutic Applications

• Pharmacokinetics of Pyronaridine : Pyronaridine, an anti-malarial compound, has been studied for its pharmacokinetics in malaria patients. The study provides insights into its absorption, distribution, metabolism, and excretion (ADME) properties, highlighting rapid absorption and extensive tissue distribution, which are crucial parameters for understanding the drug's efficacy and safety profile (Z. Feng et al., 1987).

• Bioequivalence Studies : Research into the bioequivalence of tablet and capsule formulations of non-steroidal anti-inflammatory compounds reveals the importance of formulation on drug bioavailability. Such studies are essential for developing effective and safe therapeutic agents, ensuring consistent therapeutic outcomes across different drug formulations (L. Annunziato et al., 1993).

• Metformin's Role in Reducing Systemic Methylglyoxal Levels : Metformin, commonly used in type 2 diabetes management, has been shown to reduce systemic methylglyoxal levels, a factor contributing to diabetic complications. This research underscores the potential of repurposing existing drugs for new therapeutic applications, highlighting the importance of understanding drug mechanisms at the molecular level (P. Beisswenger et al., 1999).

Mechanisms of Action

• Scavenging of Methylglyoxal by Metformin : Further investigation into metformin's mechanism of action reveals its capacity to scavenge methylglyoxal, forming a novel imidazolinone metabolite. This mechanism contributes to its therapeutic effects beyond glucose lowering, potentially offering protection against diabetic complications (O. Kinsky et al., 2016).